Cas no 40300-80-9 (5,6,7,8-tetrahydronaphthalene-1,2-diamine)

• Product Name: 5,6,7,8-tetrahydronaphthalene-1,2-diamine
• CAS No: 40300-80-9
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 925626
• PubChem ID: 13699068
• Update Time: 2025-05-22

5,6,7,8-tetrahydronaphthalene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Naphthalenediamine, 5,6,7,8-tetrahydro-
• 5,6,7,8-tetrahydronaphthalene-1,2-diamine
• AKOS022183337
• 1,2-Naphthalenediamine,5,6,7,8-tetrahydro-
• SB76244
• 5,6,7,8-Tetrahydro-1,2-naphthalenediamine
• EN300-118086
• 1,2-Naphthalenediamine, 5,6,7,8-tetrahydro-
• CS-0224168
• SCHEMBL6835829
• 40300-80-9
• DTXSID301271766

• Inchi： 1S/C10H14N2/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h5-6H,1-4,11-12H2
• InChI Key： DMVSZSMGOKMTDP-UHFFFAOYSA-N
• SMILES： NC1=C(C=CC2=C1CCCC2)N

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 341.5±42.0 °C at 760 mmHg
• Flash Point: 190.7±27.4 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5,6,7,8-tetrahydronaphthalene-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5,6,7,8-tetrahydronaphthalene-1,2-diamine

Comprehensive Overview of 5,6,7,8-Tetrahydronaphthalene-1,2-diamine (CAS No. 40300-80-9): Properties, Applications, and Industry Insights

5,6,7,8-Tetrahydronaphthalene-1,2-diamine (CAS No. 40300-80-9) is a specialized organic compound with a unique tetrahydronaphthalene backbone and dual amine functional groups. This structure makes it a valuable intermediate in pharmaceutical synthesis, agrochemical formulations, and advanced material science. The compound’s tetrahydronaphthalene core provides stability and reactivity, while the 1,2-diamine moiety enables diverse chemical transformations, such as cyclizations and polymerizations.

In recent years, the demand for high-purity diamine derivatives has surged due to their role in developing next-generation therapeutics and sustainable materials. Researchers frequently search for "5,6,7,8-tetrahydronaphthalene-1,2-diamine synthesis" or "CAS 40300-80-9 applications," reflecting its growing relevance in drug discovery and green chemistry. The compound’s potential in catalysis and ligand design further aligns with industry trends toward efficient and eco-friendly processes.

From a technical perspective, 5,6,7,8-tetrahydronaphthalene-1,2-diamine exhibits moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in homogeneous reaction systems. Its molecular weight (164.24 g/mol) and amine reactivity make it suitable for derivatization, a feature exploited in creating customized chelating agents or polymeric networks. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, a critical factor for end-use applications.

The compound’s versatility extends to dye intermediates and photostabilizers, addressing market needs for durable colorants and UV-resistant coatings. Queries like "40300-80-9 supplier" or "tetrahydronaphthalene diamine price" highlight commercial interest, particularly from industries prioritizing supply chain resilience. Regulatory compliance, including REACH and FDA guidelines, ensures its safe handling and integration into consumer-facing products.

Innovative research explores 5,6,7,8-tetrahydronaphthalene-1,2-diamine as a precursor for biodegradable polymers, tapping into the global push for circular economies. Its compatibility with enzymatic catalysis and low-toxicity profiles positions it as a candidate for sustainable manufacturing. As industries seek alternatives to petrochemical-based intermediates, this compound’s scalable synthesis routes and functional adaptability offer compelling advantages.

In summary, 5,6,7,8-Tetrahydronaphthalene-1,2-diamine (CAS No. 40300-80-9) bridges multiple scientific disciplines, from medicinal chemistry to environmental technology. Its structural uniqueness and broad applicability underscore its importance in both academic and industrial settings, making it a focal point for future innovations.